Cas no 1033820-28-8 (O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate)

• Product Name: O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
• CAS No: 1033820-28-8
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD23106266
• CID: 3164499
• PubChem ID: 58017201
• Update Time: 2025-05-22

O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-boc-8-azabicyclo[3.2.1]octane-2-carboxylate
• O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
• 8-azabicyclo[3.2.1]octane-2,8-dicarboxylic acid 8-tert-butyl ester 2-methyl ester
• NZHFCUPQNWPYIB-UHFFFAOYSA-N
• CS-0048909
• MFCD23106266
• 8-tert-butyl 2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
• BS-42918
• 8-O-tert-butyl 2-O-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
• DTXSID801144370
• 8-(1,1-Dimethylethyl) 2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
• PB37741
• Exo-8-(tert-butyl) 2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
• Methyl 8-Boc-8-azabicyclo-[3.2.1]octane-2-carboxylate
• SCHEMBL413955
• SY099360
• 1033820-28-8
• P13725

• MDL： MFCD23106266
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(17)15-9-5-7-10(12(16)18-4)11(15)8-6-9/h9-11H,5-8H2,1-4H3
• InChI Key： NZHFCUPQNWPYIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC(C(=O)OC)C1CC2)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Additional information on O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate

Comprehensive Overview of O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate (CAS No. 1033820-28-8)

The compound O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate (CAS No. 1033820-28-8) is a highly specialized bicyclic ester derivative with significant applications in pharmaceutical and organic synthesis. Its unique 8-azabicyclo[3.2.1]octane scaffold makes it a valuable intermediate for designing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Researchers and chemists frequently search for this compound due to its structural versatility and potential in drug discovery pipelines.

In recent years, the demand for 8-azabicyclo[3.2.1]octane-based compounds has surged, driven by their role in modulating neurotransmitter systems. The tert-butyl and methyl ester groups in this molecule enhance its stability and solubility, critical for formulation studies. This aligns with the growing interest in "improved drug bioavailability" and "sustainable synthetic routes," which are trending topics in medicinal chemistry forums and AI-driven research platforms like PubMed and Reaxys.

The synthesis of O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate often involves multi-step reactions, including esterification and cyclization techniques. Optimizing these processes is a common query among synthetic chemists, as reflected in search terms such as "efficient synthesis of bicyclic esters" or "CAS 1033820-28-8 protocol." Its dicarboxylate functionality further allows for selective modifications, catering to applications in peptide mimicry and prodrug design.

From an industrial perspective, this compound’s relevance extends to agrochemicals and material science, where its bicyclic framework contributes to novel polymer coatings. Environmental considerations, such as "green chemistry alternatives," are increasingly tied to its production, addressing concerns about waste reduction and energy efficiency. Analytical methods like HPLC and NMR for characterizing 1033820-28-8 are also widely discussed, ensuring compliance with regulatory standards.

In summary, O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate represents a intersection of innovation and practicality. Its adaptability to diverse research needs—from CNS drug candidates to advanced materials—positions it as a compound of enduring scientific and commercial interest.